Cas no 61981-63-3 (Acridine, 4-chloro-9-phenoxy-)

Acridine, 4-chloro-9-phenoxy- structure
Acridine, 4-chloro-9-phenoxy- structure
Product Name:Acridine, 4-chloro-9-phenoxy-
CAS No:61981-63-3
MF:C19H12ClNO
MW:305.757683753967
CID:461726
PubChem ID:71390850
Update Time:2025-04-19

Acridine, 4-chloro-9-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Acridine, 4-chloro-9-phenoxy-
    • 4-chloro-9-phenoxyacridine
    • DTXSID60812747
    • 61981-63-3
    • Inchi: 1S/C19H12ClNO/c20-16-11-6-10-15-18(16)21-17-12-5-4-9-14(17)19(15)22-13-7-2-1-3-8-13/h1-12H
    • InChI Key: LPBSCIWOIZOMPF-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C1=NC1C=CC=CC=1C=2OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 305.06086
  • Monoisotopic Mass: 305.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12
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